N-(2,6-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3,3-diphenylpropanamide

• IUPAC Name: N-(2,6-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-3,3-diphenylpropanamide
• InChI: InChI=1S/C25H23N3O2/c1-17-10-9-15-22-26-18(2)24(25(30)28(17)22)27-23(29)16-21(19-11-5-3-6-12-19)20-13-7-4-8-14-20/h3-15,21H,16H2,1-2H3,(H,27,29)
• InChI Key: SVBFNBMZOUNAKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NC(=C(C(=O)N12)NC(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4)C
• Molecular Formula: C25H23N3O2
• Molecular Weight: 397.5 g/mol

Description

The compound “N-(2,6-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3,3-diphenylpropanamide” belongs to the class of organic compounds known as pyrido[1,2-a]pyrimidines. These are polycyclic aromatic compounds containing a pyrido[1,2-a]pyrimidine moiety, which consists of a pyridine ring fused to a pyrimidine ring.

Molecular Structure Analysis

The molecular structure of this compound would likely feature a pyrido[1,2-a]pyrimidine core with various substituents. The 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives have been shown to bind into the active site of certain enzymes such that the keto oxygen atom at position C-4 and nitrogen atom of a heterocyclic ring moiety chelate a Mg2+ ion.

Chemical Reactions Analysis

The chemical reactions of this compound could be similar to those of other 4-oxo-4H-pyrido[1,2-a]pyrimidines. For example, a metal-free C-3 chalcogenation of 4H-pyrido[1,2-a]pyrimidin-4-ones has been reported to synthesize diversely orchestrated 3-ArS/ArSe derivatives.

Mechanism of Action

N-(2,6-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3,3-diphenylpropanamide selectively binds to the TSPO on the outer mitochondrial membrane, leading to the modulation of various cellular processes, including the regulation of cellular bioenergetics, apoptosis, and inflammation. TSPO is known to be involved in the transport of cholesterol into the mitochondria, which is essential for the synthesis of steroid hormones and the maintenance of cellular homeostasis.
Biochemical and Physiological Effects:
This compound has been shown to modulate various biochemical and physiological processes, including the regulation of cellular bioenergetics, apoptosis, and inflammation. This compound has been shown to reduce inflammation by modulating the immune response and has been shown to have anti-tumor effects by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2,6-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3,3-diphenylpropanamide in lab experiments include its high selectivity for TSPO, its non-invasive imaging capabilities, and its potential applications in various scientific research fields. The limitations of using this compound in lab experiments include its high cost, its limited availability, and the potential for off-target effects.

Future Directions

For the use of N-(2,6-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3,3-diphenylpropanamide in scientific research include the development of new imaging techniques for the non-invasive visualization and quantification of TSPO expression in the brain and other tissues, the development of new TSPO ligands with improved selectivity and efficacy, and the exploration of new therapeutic applications for this compound in the treatment of various diseases, including cancer and inflammatory diseases.

Synthesis Methods

The synthesis of N-(2,6-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3,3-diphenylpropanamide involves a series of chemical reactions, including the condensation of 2,6-dimethyl-4-amino-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid with 3,3-diphenylpropionyl chloride in the presence of a base, followed by reduction with sodium borohydride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

N-(2,6-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3,3-diphenylpropanamide has been widely used in scientific research for its potential applications in various fields. In neuroimaging, this compound has been used as a PET (Positron Emission Tomography) tracer for the non-invasive visualization and quantification of TSPO expression in the brain. TSPO expression is known to be upregulated in various neurodegenerative diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
In cancer research, this compound has been studied for its potential applications in cancer diagnosis and treatment. TSPO expression is known to be upregulated in various types of cancer, including breast cancer, lung cancer, and glioblastoma. This compound has been shown to selectively bind to TSPO in cancer cells, making it a potential target for cancer diagnosis and treatment.
Inflammatory disease research, this compound has been studied for its potential applications in the treatment of various inflammatory diseases, including rheumatoid arthritis, inflammatory bowel disease, and multiple sclerosis. TSPO expression is known to be upregulated in inflamed tissues, and this compound has been shown to reduce inflammation by modulating the immune response.